[5-nitro-2-[(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methylamin o]phenyl]-phenyl-methanone
[5-nitro-2-[(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methylamin o]phenyl]-phenyl-methanone
Brand Name:
Vulcanchem
CAS No.:
111070-79-2
VCID:
VC0008518
InChI:
InChI=1S/C22H17N5O3S/c28-21(15-7-3-1-4-8-15)18-13-17(27(29)30)11-12-19(18)23-14-20-24-25-22(31)26(20)16-9-5-2-6-10-16/h1-13,23H,14H2,(H,25,31)
SMILES:
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCC3=NNC(=S)N3C4=CC=CC=C4
Molecular Formula:
C22H17N5O3S
Molecular Weight:
431.5 g/mol
[5-nitro-2-[(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methylamin o]phenyl]-phenyl-methanone
CAS No.: 111070-79-2
Main Products
VCID: VC0008518
Molecular Formula: C22H17N5O3S
Molecular Weight: 431.5 g/mol
![[5-nitro-2-[(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methylamin o]phenyl]-phenyl-methanone - 111070-79-2](/images/no_structure.jpg)
| CAS No. | 111070-79-2 |
|---|---|
| Product Name | [5-nitro-2-[(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methylamin o]phenyl]-phenyl-methanone |
| Molecular Formula | C22H17N5O3S |
| Molecular Weight | 431.5 g/mol |
| IUPAC Name | [5-nitro-2-[(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methylamino]phenyl]-phenylmethanone |
| Standard InChI | InChI=1S/C22H17N5O3S/c28-21(15-7-3-1-4-8-15)18-13-17(27(29)30)11-12-19(18)23-14-20-24-25-22(31)26(20)16-9-5-2-6-10-16/h1-13,23H,14H2,(H,25,31) |
| Standard InChIKey | MAPDIPUVFZFIHF-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCC3=NNC(=S)N3C4=CC=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCC3=NNC(=S)N3C4=CC=CC=C4 |
| Synonyms | [5-nitro-2-[(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methylamin o]phenyl]-phenyl-methanone |
| PubChem Compound | 3066759 |
| Last Modified | Nov 11 2021 |
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